Cas no 902-04-5 (5'-Guanylic acid,2'-deoxy-)

• Product name: 5'-Guanylic acid,2'-deoxy-
• CAS No: 902-04-5
• MF: C₁₀H₁₄N₅O₇P
• MW: 347.221222400665
• CID: 804091
• PubChem ID: 135398597

5'-Guanylic acid,2'-deoxy- Chemical and Physical Properties

Names and Identifiers

• 5'-Guanylic acid,2'-deoxy-
• 2’-DEOXYGUANOSINE-5’-MONOPHOSPHORIC ACID
• 2'-DEOXYGUANOSINE 5'-MONOPHOSPHATE
• Guanosine, 2'-deoxy-, 5'-phosphoric acid
• dGMP
• bmse000824
• 52558-16-4
• SCHEMBL48232
• MFCD00057076
• SR-01000884012
• 5'-Guanylic acid, 2'-deoxy-
• 2'-Deoxy-GMP
• 2'-dG-5'-MP
• 7EAM4TG712
• 2'-Deoxy-5'-guanylate
• DTXCID701326381
• Deoxyguanylate
• CHEMBL477487
• Guanosine, 2'-deoxy-, 5'-(dihydrogen phosphate) (8CI)
• Deoxy-GMP
• deoxyguanosine-phosphate
• 2'-Deoxyguanosine-5'-Monophosphate
• 6H-purin-6-one, 2-amino-9-(2-deoxy-5-O-phosphono-beta-D-erythro-pentofuranosyl)-3,9-dihydro-
• Guanosine, 2'-deoxy-, 5'-(dihydrogen phosphate)
• 2'-Deoxyguanosine 5'-phosphate
• Guanosine, 2'-deoxy-, 5'-phosphate (6CI)
• 2'-Deoxyguanosine 5'-phosphoric acid
• 2'-Deoxyguanosine 5'MP
• EINECS 212-988-2
• SCHEMBL23501737
• Deoxyguanosine 5'-monophosphate
• 2'-Deoxyguanosine-5'-monophosphate free acid
• UNII-7EAM4TG712
• 2'-Deoxyguanosine 5'-monophosphate, free acid
• 2'-Deoxyguanylate
• bmse000879
• Guanosine, 2'-deoxy-, phosphate (7CI)
• Deoxyguanosine 5'-phosphate
• 2'-Deoxyguanosine 5'-(dihydrogen phosphate)
• C00362
• DTXSID60426404
• 2'-Deoxy-5'-GMP
• NS00014824
• 902-04-5
• GTPL5122
• NSC 82626
• PD006198
• 5'-Guanylic acid, 2'-deoxy- (9CI)
• {[(2R,3S,5R)-5-(2-amino-6-oxo-6,9-dihydro-3H-purin-9-yl)-3-hydroxyoxolan-2-yl]methoxy}phosphonic acid
• DB04457
• 2'-Deoxy-5'-guanylic acid
• ((2R,3S,5R)-5-(2-amino-6-oxo-1H-purin-9(6H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
• {[(2R,3S,5R)-5-(2-amino-6-oxo-6,9-dihydro-1H-purin-9-yl)-3-hydroxyoxolan-2-yl]methoxy}phosphonic acid
• 2'-deoxy-Guanosine 5'-phosphate
• SR-01000884012-1
• DTXSID20896947
• DTXCID90377238
• 2'-deoxy-Guanosine phosphate
• CHEBI:16192
• 5'-Deoxyguanylic acid
• 2'-deoxy-Guanosine 5'-(dihydrogen phosphate)
• 5'-DGMP
• Deoxyguanylic acid
• NSC-82626
• Deoxyguanosine monophosphate
• 2'-deoxyguanosine-5'-phosphate
• Epitope ID:144824
• 2'-Deoxyguanylic acid
• 2'-dGMP
• Deoxy GMP
• [5-(2-amino-6-oxo-3H-purin-9-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate
• 2'-Deoxyguanosine 5'-monophosphate, >=97%
• PD025766
• NS00079334
• 2-Amino-9-(2-deoxy-5-O-phosphonopentofuranosyl)-3,9-dihydro-6H-purin-6-one
• FT-0633092
• Guanosine, 5'-phosphoric acid
• Guanosine, 5'-(dihydrogen phosphate)
• CHEBI:182849
• NSC82626
• SCHEMBL4368724
• [5-(2-amino-6-oxo-1H-purin-9-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate
• DTXSID60862464
• dGMP(2-)
• dGMP dianion
• LTFMZDNNPPEQNG-KVQBGUIXSA-N
• 1ST15376

• Inchi： InChI=1S/C10H14N5O7P/c11-10-13-8-7(9(17)14-10)12-3-15(8)6-1-4(16)5(22-6)2-21-23(18,19)20/h3-6,16H,1-2H2,(H2,18,19,20)(H3,11,13,14,17)/t4-,5+,6+/m0/s1
• InChI Key： LTFMZDNNPPEQNG-KVQBGUIXSA-N
• SMILES： C1C(C(OC1N2C=NC3=C2N=C(NC3=O)N)COP(=O)(O)O)O

Computed Properties

• Exact Mass: 347.063
• Monoisotopic Mass: 347.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182A^2
• XLogP3: _2.9

Experimental Properties

• Density: 2.32
• Melting Point: 180～182℃
• Boiling Point: 844.2°Cat760mmHg
• Flash Point: 464.4°C
• Refractive Index: 1.905
• PSA: 195.62000
• LogP: -0.95930

5'-Guanylic acid,2'-deoxy- Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine 2'-deoxyribonucleoside monophosphates

Additional information on 5'-Guanylic acid,2'-deoxy-

Comprehensive Overview of 5'-Guanylic acid, 2'-deoxy- (CAS No. 902-04-5): Structure, Applications, and Research Insights

5'-Guanylic acid, 2'-deoxy- (CAS No. 902-04-5), also known as deoxyguanosine monophosphate (dGMP), is a critical nucleotide derivative widely studied in molecular biology, biochemistry, and pharmaceutical research. This compound serves as a fundamental building block in DNA synthesis and has garnered significant attention due to its role in genetic engineering, diagnostics, and therapeutic development. With the rise of precision medicine and synthetic biology, researchers are increasingly exploring its potential in next-generation sequencing (NGS) and CRISPR-based technologies.

The chemical structure of 5'-Guanylic acid, 2'-deoxy- consists of a guanine base linked to a 2'-deoxyribose sugar and a phosphate group. Unlike its ribose counterpart, the absence of a hydroxyl group at the 2' position enhances its stability, making it indispensable for DNA polymerase reactions. This property aligns with current trends in biostability optimization, a hot topic in drug formulation and nanoparticle delivery systems. Recent studies highlight its utility in antisense oligonucleotides (ASOs) and mRNA vaccine development, addressing user queries about "nucleotide modifications for improved vaccine efficacy."

In industrial applications, CAS No. 902-04-5 is a key reagent for PCR amplification and cDNA synthesis, catering to the growing demand for high-throughput genomics. Its compatibility with automated liquid handling systems makes it a preferred choice for labs focusing on AI-driven drug discovery—a frequently searched term in 2024. Furthermore, its role in epigenetic research (e.g., DNA methylation studies) responds to the surge in interest around "biomarkers for aging and cancer."

Quality control of 2'-deoxy-5'-guanylic acid adheres to stringent GMP standards, ensuring low endotoxin levels and high purity (>98%). These specifications are critical for applications like cell-free DNA (cfDNA) analysis, a trending topic in non-invasive prenatal testing (NIPT) and liquid biopsies. Suppliers often emphasize lyophilized formulations to enhance shelf-life, addressing common user concerns about "nucleotide storage conditions."

Emerging research explores the compound’s potential in bioelectronics, particularly in DNA-based nanowires for biosensors. This intersects with popular searches on "sustainable biomaterials" and "wearable health monitors." Additionally, its metabolic pathways are under investigation for mitochondrial disorders, linking to queries about "nucleotide therapies for rare diseases."

In summary, 5'-Guanylic acid, 2'-deoxy- (CAS No. 902-04-5) bridges foundational science and cutting-edge innovations. Its versatility in genomic medicine, diagnostics, and material science positions it as a pivotal compound in the biotechnology revolution. Future directions may focus on its integration with quantum computing for molecular data storage, a frontier topic in bioinformatics.